Cas no 2228255-40-9 (2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228255-40-9
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 6446933
• PubChem ID: 165661085
• Update Time: 2025-06-12

2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• 2228255-40-9
• EN300-1947269

• Inchi： 1S/C8H7F2N3O4/c1-12-5(4(2-11-12)13(16)17)7(6(14)15)3-8(7,9)10/h2H,3H2,1H3,(H,14,15)
• InChI Key： NMPZYROTKOBAJL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=C(C=NN1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 247.04046204g/mol
• Monoisotopic Mass: 247.04046204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2228255-40-9)

2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2228255-40-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by its cyclopropane core and fluorinated substituents, which contribute to its unique chemical properties and potential biological activities. The presence of a nitro group and a methyl-substituted pyrazole moiety further enhances its structural complexity and functionality, making it a promising candidate for further investigation in therapeutic applications.

The structural features of 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid are particularly noteworthy. The cyclopropane ring is known for its high ring strain, which can be exploited to facilitate various chemical reactions and interactions with biological targets. Additionally, the fluorine atoms introduce electron-withdrawing effects, influencing the compound's reactivity and stability. The nitro group provides a site for further functionalization, while the pyrazole ring is a well-known pharmacophore found in many bioactive molecules.

In recent years, there has been a growing interest in developing novel compounds with fluorinated structures due to their enhanced metabolic stability and improved binding affinity to biological targets. The combination of these elements in 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid positions it as a valuable scaffold for designing new drugs. Specifically, the cyclopropane moiety has been explored in various therapeutic contexts, including anti-inflammatory and anticancer agents, due to its ability to modulate enzyme activity and receptor binding.

Recent studies have highlighted the potential of fluorinated pyrazoles in medicinal chemistry. For instance, derivatives of pyrazole have been investigated for their antimicrobial and antiviral properties. The nitro group in 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid can be reduced to an amine, opening up possibilities for further derivatization and functionalization. This versatility makes the compound a versatile tool for synthetic chemists and pharmacologists.

The synthesis of 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the cyclopropane ring, introduction of the fluorine atoms, and attachment of the pyrazole and nitro substituents. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to achieve the desired structure efficiently.

From a biological perspective, 2,2-difluoro-1-(1-methyl-4-nitro-1H-pyrazol-5-y)cyclopropane carboxylic acid exhibits promising preliminary activity in various in vitro assays. Research has shown that compounds with similar structural motifs may interact with enzymes and receptors involved in inflammatory pathways. The cyclopropane ring's ability to adopt specific conformations could facilitate binding to target proteins, while the fluorine atoms may enhance interactions through dipole-dipole interactions or hydrogen bonding.

The nitro group's redox properties also make it an attractive feature for drug design. Upon reduction, it can form an amine group that can participate in further chemical modifications or biological interactions. This property has been exploited in the development of prodrugs or bioconjugates that release active species under specific physiological conditions.

In conclusion, 2 , 2 -difluoro - 1 - ( 1 -methyl - 4 -nitro - 1 H -pyrazol - 5 - yl ) cyc lo pro pane - 1 -car box yl ic ac id (CAS No. 2228255409) is a structurally complex and functionally diverse compound with significant potential in medicinal chemistry. Its unique combination of cyclopropane ring strain , fluorinated substituents , and pharmacophoric moieties positions it as an exciting candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges . As research continues to uncover new applications for fluorinated heterocycles , compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals . p >